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Compound of Interest

Methyl pyrrolidine-3-carboxylate
Compound Name:
hydrochloride

Cat. No.: B176232

An In-Depth Technical Guide to Methyl Pyrrolidine-3-Carboxylate Hydrochloride

For researchers, scientists, and professionals in drug development, methyl pyrrolidine-3-
carboxylate hydrochloride is a key chemical intermediate. This guide provides a
comprehensive overview of its chemical structure, properties, and synthesis, adhering to
stringent data presentation and visualization requirements.

Chemical Identity and Structure

Methyl pyrrolidine-3-carboxylate hydrochloride is the hydrochloride salt of the methyl ester
of pyrrolidine-3-carboxylic acid. The pyrrolidine ring is a five-membered saturated heterocycle
containing one nitrogen atom. The methyl carboxylate group is attached at the 3-position of this
ring. The hydrochloride salt is formed by the protonation of the nitrogen atom in the pyrrolidine
ring.

IUPAC Name: methyl pyrrolidine-3-carboxylate;hydrochloride[1][2]
Chemical Structure:

The structure consists of a central pyrrolidine ring. A methoxycarbonyl group (-COOCH:s3) is
attached to the third carbon atom of the ring. The nitrogen atom of the pyrrolidine ring is
protonated and associated with a chloride ion (CI-).
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Physicochemical Properties

A summary of the key quantitative data for methyl pyrrolidine-3-carboxylate hydrochloride
is presented below for easy reference and comparison.

Property Value Source
Molecular Formula CeH12CINO:2 [1][2]13]
Molecular Weight 165.62 g/mol [1][2]
CAS Number 198959-37-4 [1]141[5]
Appearance Cream crystalline powder to oil  [4]
Purity > 95% (NMR) [4]
Storage Conditions Store at 0-8 °C under inert gas  [3][4]

Logical Representation of the Compound

The following diagram illustrates the components of the salt.
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Caption: Logical relationship of the parent compound and acid.

Experimental Protocols
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While specific experimental protocols for the racemic mixture are not detailed in the provided
search results, a representative synthesis for one of its enantiomers, (R)-methyl pyrrolidine-3-
carboxylate hydrochloride, is described. This process is valuable for chemists aiming to
produce enantiomerically pure compounds[4].

Synthesis of (R)-Methyl Pyrrolidine-3-Carboxylate Hydrochloride:

» Dissolution: A solution of (3R)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-3-pyrrolidinecarboxylic
acid (1.03 g, 4.8 mmol) is prepared in methanol (25 mL).

 Acidification: Thionyl chloride (1 mL, 13.7 mmol) is added dropwise to the stirred solution at
room temperature under a nitrogen atmosphere.

o Reflux: The reaction mixture is heated to reflux for 2 hours.

» Cooling and Concentration: The mixture is then cooled to room temperature and
concentrated.

 Purification: The crude product is dissolved in dichloromethane and then re-concentrated to
yield methyl (3R)-3-pyrrolidine carboxylic acid hydrochloride as an off-white solid (0.792 g,
100% vyield)[6].

The workflow for this synthesis is visualized below.
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Caption: Synthesis workflow for the (R)-enantiomer.
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Applications in Research and Development

Methyl pyrrolidine-3-carboxylate hydrochloride is a versatile building block in organic
synthesis. Its primary applications include:

e Pharmaceutical Synthesis: It serves as a crucial intermediate in the creation of various
pharmaceuticals, particularly those targeting neurological disorders[4]. The compound's
structure is valuable for modifying biological activity in novel drug candidates.

e Agrochemical Development: It is utilized in the formulation of agrochemicals to enhance the
efficacy of pesticides and herbicides[4].

o Asymmetric Synthesis: It can be employed as a chiral auxiliary, which is beneficial for
producing enantiomerically pure compounds[4].

As a research chemical, it is not intended for diagnostic or therapeutic use[5].

Signaling Pathways

There is no information available in the provided search results to suggest that methyl
pyrrolidine-3-carboxylate hydrochloride directly participates in or modulates specific
signaling pathways. Its role is primarily that of a structural component or intermediate in the
synthesis of larger, biologically active molecules. Therefore, a signaling pathway diagram is not
applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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